methyl 3-{2-[2-(2,6-dimethylmorpholino)-2-oxoacetyl]-1H-pyrrol-1-yl}-2-thiophenecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 3-{2-[2-(2,6-dimethylmorpholino)-2-oxoacetyl]-1H-pyrrol-1-yl}-2-thiophenecarboxylate” is a chemical compound with the CAS Number: 477857-75-3. It has a molecular weight of 376.43 .
Molecular Structure Analysis
The molecular formula of the compound is C18H20N2O5S . The InChI code is 1S/C18H20N2O5S/c1-11-9-19 (10-12 (2)25-11)17 (22)15 (21)13-5-4-7-20 (13)14-6-8-26-16 (14)18 (23)24-3/h4-8,11-12H,9-10H2,1-3H3 .Scientific Research Applications
Heterocyclic Compound Synthesis
Nitrogen-Bridged Heterocycles : A study highlighted the synthesis of novel heterocyclic compounds via reactions involving thiocarbonylmethylides, leading to derivatives with potential applications in materials science and organic synthesis (A. Kakehi, S. Ito, & Jun-ichi Hakui, 1993).
Tetrasubstituted Thiophenes : Another research demonstrated a simple and efficient method for synthesizing dimethyl 3-amino-5-(2-oxo-2-arylethyl)thiophene-2,4-dicarboxylates, contributing to the development of functional organic materials (S. N. Sahu et al., 2015).
Luminescent Materials
- Organic Light-Emitting Diodes (OLEDs) : Research on cyclometalated iridium complexes with thiophene-based ligands has shown significant potential in creating highly efficient red phosphorescent materials for OLED applications, indicating a path towards advanced display and lighting technologies (A. Tsuboyama et al., 2003).
Catalysis and Organic Synthesis
Spirooxindole Derivatives : A study presented an enantioselective approach to synthesizing spiro[pyrrolidin-3,3'-oxindole] derivatives, showcasing the utility of these compounds in medicinal chemistry and diversity-oriented synthesis (Xiao-Hua Chen et al., 2009).
3-Methylthio-Substituted Furans : The preparation of 3-methylthio-substituted furans and related compounds from aryl methyl ketones demonstrates the versatility of these compounds in organic synthesis, particularly in the construction of complex molecular structures (Guodong Yin et al., 2008).
Functional Materials
- Metal-Organic Frameworks (MOFs) : The development of lanthanide-based MOFs utilizing pyridylcarboxylate ligands has led to materials with unique adsorption properties and potential applications in gas storage, separation, and sensing technologies (Bin Zhang et al., 2019).
Safety and Hazards
The compound has been classified with the signal word “Warning” and the hazard statements H302, H312, H332, which indicate that it may be harmful if swallowed, in contact with skin, or if inhaled . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
methyl 3-[2-[2-(2,6-dimethylmorpholin-4-yl)-2-oxoacetyl]pyrrol-1-yl]thiophene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O5S/c1-11-9-19(10-12(2)25-11)17(22)15(21)13-5-4-7-20(13)14-6-8-26-16(14)18(23)24-3/h4-8,11-12H,9-10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKKIAQQWZFPTCT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC(O1)C)C(=O)C(=O)C2=CC=CN2C3=C(SC=C3)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.